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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the pivotal moments in the discovery and subsequent chemical
synthesis of DL-methionine, a critical sulfur-containing essential amino acid. The following
sections provide a detailed account of the key scientific milestones, experimental
methodologies, and the nascent understanding of methionine's metabolic significance in the

early 20th century.

Discovery and Structural Elucidation

The journey to understand methionine began in the early 1920s. In 1922, J. H. Mueller at
Columbia University isolated a sulfur-containing amino acid from casein, although he initially
proposed an incorrect molecular formula.[1] It was three years later, in 1925, that the Japanese
researcher Odake corrected the formula and bestowed the name "methionine”.[1] The definitive
structural elucidation was achieved in 1928 by George Barger and Frederick Philip Coyne, who
not only confirmed its structure but also accomplished its first chemical synthesis.[1][2]

Early Chemical Synthesis of DL-Methionine

The initial syntheses of DL-methionine were challenging, with low overall yields. The pioneering
work of Barger and Coyne, followed by subsequent improvements, laid the foundation for
future large-scale production.

Barger and Coyne's Synthesis (1928)
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The first successful synthesis of DL-methionine was reported by Barger and Coyne in 1928,
utilizing a modification of the Strecker amino acid synthesis. The overall yield of this multi-step
process was modest.

Experimental Protocol:

The synthesis commenced with the preparation of 3-methylthiolpropionaldehyde. This was
achieved by reacting methyl mercaptan with acrolein. The resulting aldehyde was then
subjected to the Strecker synthesis conditions.

o Step 1: Formation of B-methylthiolpropionaldehyde. (Detailed reagent quantities and reaction
conditions would be inserted here based on the original publication).

o Step 2: Strecker Synthesis. The -methylthiolpropionaldehyde was reacted with ammonia
and hydrogen cyanide to form the corresponding a-aminonitrile.

o Step 3: Hydrolysis. The a-aminonitrile was then hydrolyzed using a strong acid, such as
hydrochloric acid, to yield DL-methionine.

The final product was isolated and purified through a series of precipitation and crystallization
steps.

Subsequent Synthetic Improvements

Later work by Windus and Marvel, as well as others, aimed to improve the efficiency of DL-
methionine synthesis. These efforts led to significantly better yields.

Synthesis Method Reported Yield Reference
Strecker Synthesis (Early

Very low [3]
attempts)
Windus and Marvel Process 13-19%
Improved Method (Anonymous

54-60%

Submitters)

Resolution of DL-Methionine
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The chemical synthesis of methionine results in a racemic mixture of D- and L-enantiomers
(DL-methionine). For many biological applications, the pure L-enantiomer is required. The
separation of these enantiomers, known as resolution, was a significant challenge. A key
breakthrough came in 1948 with the work of Dekker and Fruton, who developed an effective
enzymatic resolution method.

Experimental Protocol: Enzymatic Resolution using Acylase

This method relies on the stereospecificity of the enzyme acylase, which selectively hydrolyzes
the N-acetyl derivative of L-methionine, leaving the N-acetyl-D-methionine intact.

o Step 1: Acetylation of DL-Methionine. The racemic mixture of DL-methionine is first
acetylated, typically using acetic anhydride, to produce N-acetyl-DL-methionine.

e Step 2: Enzymatic Hydrolysis. The N-acetyl-DL-methionine is then incubated with a
preparation of acylase (often derived from hog kidney) under controlled pH and temperature.
The enzyme catalyzes the hydrolysis of the acetyl group from only the L-enantiomer, yielding
free L-methionine and unreacted N-acetyl-D-methionine.

o Step 3: Separation. The resulting mixture is then separated. L-methionine, being less soluble
in alcohol than N-acetyl-D-methionine, can be selectively precipitated.

o Step 4: Hydrolysis of N-acetyl-D-methionine. The recovered N-acetyl-D-methionine can then
be hydrolyzed using acid to obtain D-methionine.

Early Understanding of Methionine's Metabolic
Significance

The 1930s marked a turning point in understanding the biological role of methionine. Through
meticulous nutritional studies, William C. Rose and his colleagues established that methionine
is an essential amino acid for mammals, meaning it cannot be synthesized by the body and
must be obtained from the diet.

A further crucial concept that emerged during this period was that of transmethylation, largely
credited to the work of Vincent du Vigneaud. His research demonstrated that the methyl group
(-CH3) of methionine is "labile" and can be transferred to other molecules in the body, a
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fundamental process in numerous metabolic pathways. This discovery opened the door to
understanding methionine's role beyond being a simple building block of proteins.

Visualizing Historical Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of key
experimental processes from the era of DL-methionine's discovery and early synthesis.
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Caption: Experimental Workflow for Amino Acid Isolation and Characterization in the Early 20th
Century.
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Caption: Logical Flow of the Barger and Coyne Synthesis of DL-Methionine (1928).
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Caption: Workflow for the Enzymatic Resolution of DL-Methionine.
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Caption: Early 20th Century Conceptual Understanding of Methionine's Metabolic Role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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